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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B10768304

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the intraperitoneal (IP) injection of L-
368,899 hydrochloride, a potent and selective non-peptide oxytocin receptor antagonist. The

following protocols and data have been synthesized from published research to facilitate

experimental consistency and success. L-368,899 is a valuable tool for investigating the role of

the oxytocin system in various physiological and behavioral processes.[1][2]

Quantitative Data Summary
For ease of comparison, the following table summarizes key quantitative data for the

preparation and administration of L-368,899 hydrochloride for intraperitoneal injection in

rodents.
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Parameter Value Species Notes Source

Molecular Weight 627.68 g/mol N/A
As hydrochloride

salt

Solubility (Water) Up to 100 mM N/A

Solubility

(DMSO)
Up to 100 mM N/A

Vehicle for

Injection
0.9% Saline Mice, Rats

Most common

vehicle for IP

injection.

[3][4][5]

10% DMSO +

40% PEG300 +

5% Tween 80 +

45% Saline

N/A

A suitable vehicle

for compounds

with lower

aqueous

solubility.

Sonication is

recommended

for dissolution.

[6]

Effective IP Dose

Range
1 - 10 mg/kg Mice [3][4][5][7]

Injection Volume < 10 mL/kg Mice, Rats

Standard

guideline for IP

injections.

[8]

Administration

Time (Pre-

testing)

30 minutes Mice

Injections were

administered 30

minutes before

behavioral

testing.

[3]

Signaling Pathway of L-368,899 Hydrochloride

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5743604/
https://www.biorxiv.org/content/10.1101/2022.07.23.501222v2.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC5404956/
https://www.targetmol.com/compound/l-368%2C899%20hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC5743604/
https://www.biorxiv.org/content/10.1101/2022.07.23.501222v2.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC5404956/
https://www.jscimedcentral.com/public/assets/articles/substanceabuse-9-1096.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5743604/
https://www.benchchem.com/product/b10768304/docs?utm_src=pdf-body#application-notes-and-protocols-intraperitoneal-injection-of-l-368-899-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxytocin

Oxytocin Receptor (OTR)

Binds to

G-protein Activation

Activates

Downstream Signaling Cascades

Physiological/Behavioral Effects

L-368,899

Blocks
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Weigh L-368,899 Hydrochloride

Dissolve in 0.9% Saline

Vortex/Sonicate until Clear

Prepare Syringe with Correct Dose

Restrain Animal

Locate Injection Site (Lower Right Quadrant)

Insert Needle & Aspirate

Inject Solution

Withdraw Needle & Monitor Animal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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